N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3N5O2/c1-2-26-14-8-7-12-21-22-13(24(12)23-14)9-20-15(25)10-5-3-4-6-11(10)16(17,18)19/h3-8H,2,9H2,1H3,(H,20,25)
• InChI Key: QKGFKWGGBLYFOE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN2C(=NN=C2CNC(=O)C3=CC=CC=C3C(F)(F)F)C=C1
• Molecular Formula: C16H14F3N5O2
• Molecular Weight: 365.31 g/mol

Description

N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H14F3N5O2 and its molecular weight is 365.316. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

A study focused on the synthesis of a small library of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives, which showed that these compounds, in their ester form, inhibited the proliferation of endothelial and tumor cells. This suggests a potential application in the development of antiproliferative agents for cancer therapy (Ilić et al., 2011).

Antimicrobial Evaluation

Another research explored the antimicrobial properties of new thienopyrimidine derivatives, indicating the versatility of triazolo and pyridazine derivatives in creating compounds with significant antimicrobial activities (Bhuiyan et al., 2006).

Structure Analysis and Pharmaceutical Importance

A specific study on the synthesis, structure analysis, and pharmaceutical significance of 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine highlighted its potential in medicinal chemistry due to the pharmaceutical importance of pyridazine analogs (Sallam et al., 2021).

Anti-inflammatory and Antihistaminic Activity

Research on the synthesis of eosinophil infiltration inhibitors with antihistaminic activity demonstrated that certain fused pyridazines exhibit both antihistaminic activity and an inhibitory effect on eosinophil chemotaxis, suggesting their potential in treating conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Antiavian Influenza Virus Activity

A novel approach to synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable activity against the avian influenza virus, indicating the potential of such compounds in antiviral therapies (Hebishy et al., 2020).